2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid

• Molecular Formula: C17H17NO7S2
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 2-[(5Z)-5-[(4-ethoxy-3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid
• InChI: InChI=1S/C17H17NO7S2/c1-3-25-11-5-4-9(6-12(11)24-2)7-13-15(21)18(17(26)27-13)10(16(22)23)8-14(19)20/h4-7,10H,3,8H2,1-2H3,(H,19,20)(H,22,23)/b13-7-
• InChI Key: IKEUZJIPUJOEAW-QPEQYQDCSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)C(CC(=O)O)C(=O)O)OC
• SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)C(CC(=O)O)C(=O)O)OC

Description

2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid, also known as EMTS, is a synthetic compound that has gained attention due to its potential therapeutic applications. EMTS is a thiazolidinone derivative that has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid is not fully understood. However, it has been proposed that 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid exerts its pharmacological activities through the inhibition of various enzymes and signaling pathways. 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in the inflammatory process. 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has been shown to possess various biochemical and physiological effects. 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has been shown to reduce the levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has also been shown to reduce oxidative stress by increasing the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has been shown to improve insulin sensitivity by increasing the expression of glucose transporter 4 (GLUT4) in adipose tissue.

Advantages and Limitations for Lab Experiments

2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has been shown to have low toxicity and is well-tolerated in animal studies. However, 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has some limitations for lab experiments. It is a complex compound that requires expertise in synthetic chemistry. 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has also been shown to have poor solubility in water, which can limit its use in certain experiments.

Future Directions

For 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid research include the development of more efficient synthesis methods, the identification of its molecular target, and the evaluation of its therapeutic potential in various diseases.

Synthesis Methods

2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid is synthesized through a multistep process that involves the reaction of 4-ethoxy-3-methoxybenzaldehyde with thiourea, followed by the reaction of the resulting product with succinic anhydride. The final product is obtained through the condensation of the intermediate product with 2-mercaptoacetic acid. The synthesis process of 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid is complex and requires expertise in synthetic chemistry.

Scientific Research Applications

2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has been extensively studied for its potential therapeutic applications. It has been found to possess various pharmacological activities, including anti-inflammatory, antioxidant, anticancer, and antidiabetic properties. 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. 2-[5-(4-Ethoxy-3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]succinic acid has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.